N-2-adamantyl-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(2-adamantyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C19H25NO2/c1-12-3-2-4-17(5-12)22-11-18(21)20-19-15-7-13-6-14(9-15)10-16(19)8-13/h2-5,13-16,19H,6-11H2,1H3,(H,20,21)
• InChI Key: LDCAIULLFLGEJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2C3CC4CC(C3)CC2C4
• Molecular Formula: C19H25NO2
• Molecular Weight: 299.4 g/mol

Description

N-2-adamantyl-2-(3-methylphenoxy)acetamide, also known as APICA, is a synthetic compound that belongs to the class of adamantyl amides. It has gained significant attention in recent years due to its potential applications in scientific research. APICA is a potent and selective agonist of the cannabinoid receptor CB1, which is primarily found in the central nervous system.

Mechanism of Action

N-2-adamantyl-2-(3-methylphenoxy)acetamide acts as a selective agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily found in the central nervous system. When N-2-adamantyl-2-(3-methylphenoxy)acetamide binds to the CB1 receptor, it activates a signaling cascade that leads to the inhibition of neurotransmitter release. This results in a decrease in neuronal activity and a reduction in the perception of pain, as well as other physiological effects.
Biochemical and Physiological Effects
N-2-adamantyl-2-(3-methylphenoxy)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain perception in animal models of acute and chronic pain. It has also been shown to regulate appetite and body weight in animal models of obesity. Additionally, N-2-adamantyl-2-(3-methylphenoxy)acetamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-2-adamantyl-2-(3-methylphenoxy)acetamide in lab experiments is its high affinity and selectivity for the CB1 receptor. This makes it a valuable tool for studying the receptor's function and its role in various physiological processes. However, one of the limitations of using N-2-adamantyl-2-(3-methylphenoxy)acetamide is its potential for off-target effects, as it may interact with other receptors or signaling pathways in addition to the CB1 receptor.

Future Directions

There are several future directions for the use of N-2-adamantyl-2-(3-methylphenoxy)acetamide in scientific research. One potential application is in the development of novel therapeutics for the treatment of pain and other conditions that involve the CB1 receptor. Another direction is in the study of the CB1 receptor in the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, N-2-adamantyl-2-(3-methylphenoxy)acetamide may be useful in the study of the endocannabinoid system and its role in various physiological processes.

Synthesis Methods

N-2-adamantyl-2-(3-methylphenoxy)acetamide can be synthesized using a multistep process starting from commercially available starting materials. The synthesis involves the reaction of 2-bromo-N-adamantylacetamide with 3-methylphenol in the presence of a base, followed by the introduction of an acetyl group using acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-2-adamantyl-2-(3-methylphenoxy)acetamide has been used extensively in scientific research to study the pharmacology of the CB1 receptor. It has been shown to have high affinity and selectivity for the CB1 receptor, making it a valuable tool for studying the receptor's function. N-2-adamantyl-2-(3-methylphenoxy)acetamide has been used to investigate the role of the CB1 receptor in various physiological processes, such as pain perception, appetite regulation, and addiction. It has also been used to study the effects of CB1 receptor activation on neurotransmitter release and synaptic plasticity.